Cas no 2416236-51-4 (2-(4-ethynylpiperidin-1-yl)aniline dihydrochloride)

• Product Name: 2-(4-ethynylpiperidin-1-yl)aniline dihydrochloride
• CAS No: 2416236-51-4
• MF: C₁₃H₁₈Cl₂N₂
• MW: 273.201421260834
• MDL: MFCD32667945
• CID: 5674946
• PubChem ID: 146155466
• Update Time: 2025-06-08

2-(4-ethynylpiperidin-1-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethynylpiperidin-1-yl)aniline;dihydrochloride
• EN300-26623886
• 2416236-51-4
• 2-(4-ethynylpiperidin-1-yl)aniline dihydrochloride

• MDL： MFCD32667945
• Inchi： 1S/C13H16N2.2ClH/c1-2-11-7-9-15(10-8-11)13-6-4-3-5-12(13)14;;/h1,3-6,11H,7-10,14H2;2*1H
• InChI Key： HMDQNMATIVMZRS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CC=CC=2N)CCC(C#C)CC1

Computed Properties

• Exact Mass: 272.0847040g/mol
• Monoisotopic Mass: 272.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(4-ethynylpiperidin-1-yl)aniline dihydrochloride

Comprehensive Overview of 2-(4-ethynylpiperidin-1-yl)aniline dihydrochloride (CAS No. 2416236-51-4)

2-(4-ethynylpiperidin-1-yl)aniline dihydrochloride (CAS No. 2416236-51-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and aniline moieties, serves as a versatile intermediate in the synthesis of novel therapeutic agents. Its molecular structure, featuring an ethynyl group, enables diverse chemical modifications, making it a valuable building block in drug discovery and development.

The growing interest in 2-(4-ethynylpiperidin-1-yl)aniline dihydrochloride aligns with the broader trend of exploring small-molecule inhibitors and targeted therapies. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders and neurodegenerative diseases, areas where piperidine derivatives have shown promise. The compound's dihydrochloride salt form enhances its solubility and stability, facilitating its use in preclinical studies.

In the context of AI-driven drug discovery, 2-(4-ethynylpiperidin-1-yl)aniline dihydrochloride exemplifies how computational tools can optimize molecular design. Recent advancements in machine learning and cheminformatics have accelerated the identification of similar compounds with improved pharmacokinetic properties. This synergy between synthetic chemistry and artificial intelligence is reshaping the landscape of medicinal chemistry.

Another area of interest is the compound's role in click chemistry, a technique widely used in bioconjugation and material science. The ethynyl group in 2-(4-ethynylpiperidin-1-yl)aniline dihydrochloride allows for efficient azide-alkyne cycloaddition, enabling the creation of complex molecular architectures. This property is particularly relevant in the development of fluorescent probes and diagnostic agents, where precision and efficiency are paramount.

From a sustainability perspective, the synthesis of 2-(4-ethynylpiperidin-1-yl)aniline dihydrochloride reflects the pharmaceutical industry's shift toward green chemistry principles. Researchers are exploring catalyst-free reactions and solvent-free conditions to minimize environmental impact while maintaining high yields. This aligns with global efforts to reduce the carbon footprint of chemical manufacturing.

The compound's mechanism of action and biological targets remain active areas of investigation. Preliminary studies suggest that 2-(4-ethynylpiperidin-1-yl)aniline dihydrochloride may interact with G-protein-coupled receptors (GPCRs), a class of proteins implicated in numerous physiological processes. Such findings underscore its potential as a lead compound for developing new therapeutics.

In summary, 2-(4-ethynylpiperidin-1-yl)aniline dihydrochloride (CAS No. 2416236-51-4) represents a compelling example of how innovative chemical entities can drive progress in life sciences. Its multifaceted applications, from drug discovery to biomaterials, highlight the compound's versatility and enduring relevance in contemporary research.